3-{[4-(3-fluorobenzyl)-1-piperazinyl]methyl}-6-methoxy-1H-indazole

• IUPAC Name: 3-[[4-[(3-fluorophenyl)methyl]piperazin-1-yl]methyl]-6-methoxy-2H-indazole
• InChI: InChI=1S/C20H23FN4O/c1-26-17-5-6-18-19(12-17)22-23-20(18)14-25-9-7-24(8-10-25)13-15-3-2-4-16(21)11-15/h2-6,11-12H,7-10,13-14H2,1H3,(H,22,23)
• InChI Key: MFQQGERUGDWTPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=NNC(=C2C=C1)CN3CCN(CC3)CC4=CC(=CC=C4)F
• Molecular Formula: C20H23FN4O
• Molecular Weight: 354.4 g/mol

Description

Indazole derivatives are a group of heterocyclic compounds that have been studied for their potential applications in medicinal chemistry. They often serve as key structural components in a variety of pharmaceuticals and therapeutic agents.

Synthesis Analysis

The synthesis of indazole derivatives typically involves transition metal-catalyzed reactions, reductive cyclization reactions, and the formation of C–N and N–N bonds. The specific synthesis pathway would depend on the functional groups present in the target molecule.

Molecular Structure Analysis

The molecular structure of an indazole derivative would be characterized by the presence of an indazole core, which is a bicyclic compound consisting of a benzene ring fused to a pyrazole ring. The specific substituents attached to this core would vary depending on the compound.

Chemical Reactions Analysis

Indazole derivatives can undergo a variety of chemical reactions, depending on their specific structure and the conditions used. These might include various types of coupling reactions, substitution reactions, and others.

Mechanism of Action

The mechanism of action of an indazole derivative would depend on its specific structure and the biological target it interacts with. For example, some indazole derivatives have been found to act as inhibitors of certain enzymes, such as tropomyosin receptor kinases (TRKs).

Future Directions

The future directions for research on indazole derivatives could include the development of new synthetic methods, the exploration of new potential applications in medicinal chemistry, and the investigation of their mechanisms of action.